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Compound of Interest

Compound Name: 4,6-Dichloro-2-propylpyrimidine

Cat. No.: B073148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a primary synthesis pathway for 4,6-dichloro-2-
propylpyrimidine, a key intermediate in the development of various pharmaceutical

compounds. The described methodology is based on established chemical principles for

pyrimidine synthesis and chlorination, providing a comprehensive resource for laboratory and

process chemistry applications.

Synthesis Pathway Overview
The synthesis of 4,6-dichloro-2-propylpyrimidine is typically achieved in a two-step process.

The first step involves the base-catalyzed condensation of a malonic ester with butyramidine

hydrochloride to form the pyrimidine ring, yielding 4,6-dihydroxy-2-propylpyrimidine. The

subsequent step is the chlorination of this intermediate, replacing the hydroxyl groups with

chlorine atoms to produce the final product.
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Step 1: Pyrimidine Ring Formation

Step 2: Chlorination
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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